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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753 Get Quote

Disperse Blue 183: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Blue 183, a monoazo dye belonging to the disperse class of colorants, is

characterized by its use in dyeing synthetic fibers, particularly polyester. Its chemical structure,

featuring a bromo, a cyano, and a nitro group, contributes to its coloristic properties and its

toxicological profile. This technical guide provides an in-depth overview of the chemical

structure, physicochemical properties, synthesis, and analytical methods for Disperse Blue
183. Furthermore, it elucidates the toxicological pathway associated with its metabolic

activation into potentially carcinogenic aromatic amines, a characteristic of many azo dyes.

Detailed experimental protocols for its synthesis and analysis are provided to support further

research and risk assessment.

Chemical Structure and Identification
Disperse Blue 183 is chemically known as N-[2-[2-(2-bromo-6-cyano-4-

nitrophenyl)diazenyl]-5-(diethylamino)phenyl]propanamide.[1] It is a synthetic dye classified

under the single azo class molecular structure.[2]

Table 1: Chemical Identification of Disperse Blue 183
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Identifier Value

IUPAC Name

N-[2-[2-(2-bromo-6-cyano-4-

nitrophenyl)diazenyl]-5-

(diethylamino)phenyl]propanamide

CAS Number 2309-94-6[2]

C.I. Number 11078[2]

Molecular Formula C₂₀H₂₁BrN₆O₃[2]

SMILES
CCC(=O)NC1=C(C=CC(=C1)N(CC)CC)N=NC2

=C(C=C(C=C2Br)--INVALID-LINK--[O-])C#N[3]

Physicochemical Properties
Disperse Blue 183 is a bluish-black powder.[4] It exhibits solubility in organic solvents such as

acetone and dimethylformamide (DMF).[2][4]

Table 2: Physicochemical Properties of Disperse Blue 183

Property Value

Molecular Weight 473.32 g/mol [2]

Melting Point 183 °C

Boiling Point 689.7 °C at 760 mmHg

Density 1.42 g/cm³

UV-Vis Absorption Maximum (λmax) 625 nm[4]

Appearance Bluish-black powder[4]

Solubility Soluble in acetone and DMF[2][4]

Experimental Protocols
Synthesis of Disperse Blue 183
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The synthesis of Disperse Blue 183 is a two-step process involving the diazotization of an

aromatic amine followed by a coupling reaction with a suitable coupling component.[2][4]

3.1.1. Diazotization of 2-Cyano-4-nitro-6-bromoaniline

This procedure is based on established methods for the diazotization of aromatic amines.

Materials: 2-Cyano-4-nitro-6-bromoaniline, concentrated sulfuric acid, nitrosyl sulfuric acid

(or sodium nitrite), ice.

Procedure:

In a reaction vessel, carefully add 2-Cyano-4-nitro-6-bromoaniline to a cooled (0-5 °C)

solution of concentrated sulfuric acid with stirring.

Maintain the temperature between 0-5 °C using an ice bath.

Slowly add a stoichiometric amount of nitrosyl sulfuric acid (or a solution of sodium nitrite

in sulfuric acid) dropwise to the mixture, ensuring the temperature does not exceed 5 °C.

Continue stirring for 1-2 hours at 0-5 °C to ensure complete formation of the diazonium

salt. The completion of the reaction can be monitored by testing for the absence of the

starting amine using a suitable indicator.

3.1.2. Coupling Reaction with N-(3-(diethylamino)phenyl)propionamide

Materials: Diazonium salt solution from the previous step, N-(3-

(diethylamino)phenyl)propionamide, a suitable solvent (e.g., acetic acid or a mixture of water

and a polar organic solvent), a weak base (e.g., sodium acetate).

Procedure:

Dissolve N-(3-(diethylamino)phenyl)propionamide in the chosen solvent in a separate

reaction vessel.

Cool the solution to 0-5 °C.
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Slowly add the previously prepared diazonium salt solution to the solution of the coupling

component with vigorous stirring.

Maintain the temperature at 0-5 °C and adjust the pH to a slightly acidic to neutral range

(pH 4-6) by the slow addition of a weak base to facilitate the coupling reaction.

Continue stirring for several hours until the coupling reaction is complete, which can be

monitored by thin-layer chromatography (TLC).

The resulting precipitate of Disperse Blue 183 is collected by filtration.

3.1.3. Purification

Procedure:

The crude Disperse Blue 183 is washed thoroughly with cold water to remove any

unreacted starting materials and inorganic salts.

Further purification can be achieved by recrystallization from a suitable solvent, such as a

mixture of ethanol and water or acetone.

The purified dye is then dried under vacuum.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
This method is adapted from validated procedures for the analysis of disperse dyes.[5][6]

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a photodiode array (PDA) or UV-Vis detector.

Chromatographic Conditions:

Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient elution using a mixture of an aqueous component (e.g., water

with 0.1% formic acid or an acetate buffer) and an organic solvent (e.g., acetonitrile or

methanol).
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Flow Rate: 1.0 mL/min.

Column Temperature: 30-40 °C.

Detection: Monitoring at the λmax of Disperse Blue 183 (625 nm).

Injection Volume: 10-20 µL.

Sample Preparation:

Accurately weigh a known amount of the Disperse Blue 183 sample.

Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to a known

concentration.

Filter the solution through a 0.45 µm syringe filter prior to injection.

Standard Preparation:

Prepare a stock solution of a Disperse Blue 183 reference standard of known purity in the

same solvent as the sample.

Prepare a series of calibration standards by diluting the stock solution to different

concentrations to establish a calibration curve for quantitative analysis.

Toxicological Pathway: Metabolic Activation and
Genotoxicity
A significant concern with azo dyes is their potential for metabolic reduction to form aromatic

amines, some of which are known or suspected carcinogens.

Metabolic Reduction of the Azo Bond
The primary step in the metabolic activation of Disperse Blue 183 is the reductive cleavage of

the azo bond (-N=N-). This reaction is primarily catalyzed by azoreductase enzymes present in

the liver and gut microbiota.

Formation of Aromatic Amines
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The reduction of Disperse Blue 183 is predicted to yield two primary aromatic amines:

2-Cyano-4-nitro-6-bromoaniline

N-(3-amino-4-(diethylamino)phenyl)propanamide

Genotoxicity of Metabolites
One of the resulting aromatic amines, 2-Cyano-4-nitro-6-bromoaniline, is a derivative of 2-

cyano-4-nitroaniline, which has been shown to be a potent mutagen in the Ames test. The

genotoxicity of such compounds is often mediated by further metabolic activation. This can

involve N-hydroxylation by cytochrome P450 enzymes, followed by O-acetylation by N-

acetyltransferases (NATs), leading to the formation of a reactive nitrenium ion that can form

DNA adducts, potentially initiating carcinogenesis.

Metabolic Activation Genotoxic Cascade

Disperse Blue 183 Azo Bond Cleavage Aromatic Amines 2-Cyano-4-nitro-6-bromoaniline N-hydroxylation N-hydroxyarylamine O-acetylation N-acetoxyarylamine Nitrenium Ion DNA Adducts DNA Damage & Mutations Carcinogenesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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